![molecular formula C11H11ClF3NO2 B3043586 4-[3-Chloro-4-(trifluoromethoxy)phenyl]morpholine CAS No. 886762-50-1](/img/structure/B3043586.png)
4-[3-Chloro-4-(trifluoromethoxy)phenyl]morpholine
Overview
Description
4-[3-Chloro-4-(trifluoromethoxy)phenyl]morpholine is a chemical compound with the empirical formula C11H11ClF3NO2. It belongs to the class of morpholine derivatives and contains a phenyl ring substituted with chlorine and trifluoromethoxy groups. The molecular weight of this compound is approximately 281.57 g/mol .
Molecular Structure Analysis
The molecular structure of 4-[3-Chloro-4-(trifluoromethoxy)phenyl]morpholine consists of a morpholine ring (a six-membered heterocycle containing an oxygen atom) attached to a phenyl ring. The chlorine and trifluoromethoxy substituents are positioned at specific positions on the phenyl ring. The stereochemistry of the compound may also play a role in its properties .Scientific Research Applications
Agrochemical Applications
The trifluoromethylpyridines, which share a similar structure with “4-[3-Chloro-4-(trifluoromethoxy)phenyl]morpholine”, are used extensively in the agrochemical industry . They are key structural motifs in active agrochemical ingredients . The major use of trifluoromethoxy derivatives is in the protection of crops from pests .
Pharmaceutical Applications
Trifluoromethoxyphenyl derivatives are also used in the pharmaceutical and veterinary industries . Several trifluoromethoxy derivatives have been granted market approval for use in pharmaceutical and veterinary products . They are thought to exhibit their biological activities due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .
FDA-Approved Drugs
Trifluoromethyl group-containing drugs have been approved by the FDA . These drugs exhibit numerous pharmacological activities . The trifluoromethyl group is one of the pharmacophores in 19 FDA-approved drugs in the past 20 years .
Synthesis of Other Compounds
“4-[3-Chloro-4-(trifluoromethoxy)phenyl]morpholine” could potentially be used as an intermediate in the synthesis of other compounds . For example, the formation of 4-(trifluoromethoxy)benzyl trichloroacetimidate was achieved by treating 4-(trifluoromethoxy)benzyl alcohol with sodium hydride .
properties
IUPAC Name |
4-[3-chloro-4-(trifluoromethoxy)phenyl]morpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClF3NO2/c12-9-7-8(16-3-5-17-6-4-16)1-2-10(9)18-11(13,14)15/h1-2,7H,3-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNOLTCOAJVTAFF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC(=C(C=C2)OC(F)(F)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClF3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[3-Chloro-4-(trifluoromethoxy)phenyl]morpholine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![2,6-Diethyl-4-phenyl-1-[3-(trifluoromethyl)benzyl]pyridinium tetrafluoroborate](/img/structure/B3043517.png)
